Cas no 866050-07-9 (1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one)

1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one is a sulfonated pyrazolone derivative with potential applications in medicinal and synthetic chemistry. Its structure features a dichlorophenylsulfonyl group, enhancing electrophilic reactivity, while the hydroxyethyl substituent improves solubility in polar solvents. The pyrazolone core offers versatility as a scaffold for further functionalization. This compound may serve as an intermediate in the synthesis of biologically active molecules, including antimicrobial or anti-inflammatory agents. Its balanced lipophilicity, conferred by the dichlorophenyl and hydroxyethyl groups, makes it suitable for studies requiring controlled hydrophobicity. The presence of both electron-withdrawing and electron-donating moieties allows for tailored reactivity in nucleophilic or electrophilic substitution reactions.

1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one structure

866050-07-9 structure

Product Name:1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one

CAS No:866050-07-9

MF:

MW:

CID:4662592

Update Time:2025-11-02

1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 1-[(2,4-DICHLOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
- 3H-Pyrazol-3-one, 1-[(2,4-dichlorophenyl)sulfonyl]-1,2-dihydro-4-(2-hydroxyethyl)-5-methyl-
- 1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one

1-(2,4-Dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D158805-25mg	1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9		25mg	$ 230.00	2022-06-05
TRC	D158805-50mg	1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9		50mg	$ 380.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880769-1g	1-(2,4-Dichlorobenzenesulfonyl)-4-(2-hydroxyethyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one	866050-07-9	90%	1g	￥4193.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618351-1mg	1-((2,4-Dichlorophenyl)sulfonyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	98%	1mg	￥428.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618351-5mg	1-((2,4-Dichlorophenyl)sulfonyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	98%	5mg	￥529.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618351-10mg	1-((2,4-Dichlorophenyl)sulfonyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	98%	10mg	￥739.00	2024-04-27
Key Organics Ltd	6W-0201-1MG	1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	6W-0201-5MG	1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	6W-0201-10MG	1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	6W-0201-0.5G	1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one	866050-07-9	>90%	0.5g	£385.00	2025-02-09